Cas no 2679927-25-2 ((2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679927-25-2
• MF: C₁₄H₁₆ClNO₄
• MW: 297.734143257141
• CID: 5631535
• PubChem ID: 165923092
• Update Time: 2025-05-19

(2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679927-25-2
• (2S)-3-(2-chloro-4-methylphenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28289817
• (2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H16ClNO4/c1-3-6-20-14(19)16-12(13(17)18)8-10-5-4-9(2)7-11(10)15/h3-5,7,12H,1,6,8H2,2H3,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： ZOEKUBKISPNHOJ-LBPRGKRZSA-N
• SMILES： ClC1C=C(C)C=CC=1C[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 297.0767857g/mol
• Monoisotopic Mass: 297.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Comprehensive Overview of (2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679927-25-2)

(2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679927-25-2) is a specialized chiral carboxylic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloro-methylphenyl moiety and a prop-2-en-1-yloxy carbonylamino group, making it valuable for targeted applications. Researchers are increasingly interested in this compound due to its role as a key intermediate in drug discovery and its relevance to green chemistry innovations.

The chemical properties of (2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid include a molecular weight of approximately 297.75 g/mol and a chiral center at the 2-position, which is critical for its stereoselective applications. Its solubility profile—moderate in organic solvents like DMSO and methanol but limited in water—makes it suitable for organic synthesis workflows. The presence of the allyloxycarbonyl (Alloc) protecting group enhances its utility in peptide synthesis, aligning with trends in bioconjugation and prodrug development.

In pharmaceutical research, this compound is explored for its potential as a building block in protease inhibitors and enzyme modulators. Recent studies highlight its compatibility with click chemistry techniques, addressing the demand for efficient drug discovery tools. The 2-chloro-4-methylphenyl segment may contribute to binding affinity in small-molecule therapeutics, a hot topic in oncology and CNS drug design. Its CAS No. 2679927-25-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its niche importance.

The agrochemical sector values (2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid for its potential as a herbicide intermediate. Its structural motifs resemble those in auxin-like growth regulators, a trending area in sustainable agriculture. The chloro-methyl substitution pattern is associated with pesticide activity, resonating with searches for eco-friendly crop protection solutions.

From a synthetic chemistry perspective, this compound exemplifies advances in asymmetric synthesis. Laboratories leverage its chiral purity (>98% ee) for catalysis studies and stereocontrolled reactions. The Alloc group offers orthogonal deprotection options, a feature highlighted in methodology papers and patent literature. These attributes align with industry demands for modular synthetic platforms.

Market dynamics for CAS No. 2679927-25-2 reflect growing interest from contract research organizations (CROs) and academic institutions. Suppliers emphasize its GMP-grade availability and custom synthesis options, responding to queries about scalable chiral compounds. Regulatory databases list it under non-hazardous classifications, facilitating global procurement.

In summary, (2S)-3-(2-chloro-4-methylphenyl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a versatile tool for precision chemistry. Its dual applicability in life sciences and material innovation positions it as a compound to watch in high-value R&D. Researchers are encouraged to explore its structure-activity relationships further, particularly in targeted drug delivery systems.